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4-Bromomethyl-6,7-

dimethoxycoumarin

Cat. No.: B014644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

derivatization of carboxylic acids and phenols using the fluorescent labeling reagent 4-
Bromomethyl-6,7-dimethoxycoumarin. This reagent is instrumental in enhancing the

detection and quantification of a wide range of analytes, particularly in complex matrices,

through High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Introduction
4-Bromomethyl-6,7-dimethoxycoumarin is a highly effective derivatizing agent that imparts

fluorescence to otherwise non-fluorescent molecules containing acidic functional groups, such

as carboxylic acids and phenols. The derivatization reaction forms a stable, highly fluorescent

ester or ether linkage, respectively. This pre-column derivatization significantly increases the

sensitivity and selectivity of analytical methods, making it a valuable tool in biomedical

research, drug development, and environmental analysis.[1][2] The resulting derivatives can be

readily separated by reverse-phase HPLC and detected with high sensitivity using a

fluorescence detector.

The reaction with carboxylic acids proceeds via a nucleophilic substitution where the

carboxylate anion, often generated in the presence of a weak base, attacks the electrophilic
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bromomethyl group of the coumarin reagent.[3] Similarly, phenols can be derivatized under

basic conditions to form fluorescent ethers. The use of a phase-transfer catalyst, such as a

crown ether, can enhance the reaction rate and yield.[4]

Chemical Properties and Fluorescence
Characteristics

Chemical Name: 4-(Bromomethyl)-6,7-dimethoxycoumarin

CAS Number: 88404-25-5

Molecular Formula: C₁₂H₁₁BrO₄

Molecular Weight: 299.12 g/mol

Appearance: Off-white to yellow powder

Fluorescence Properties of Acetic Acid Derivative:

Excitation Wavelength (λex): 322 nm

Emission Wavelength (λem): 395 nm

Derivatization Reaction Signaling Pathway
The derivatization of a carboxylic acid with 4-Bromomethyl-6,7-dimethoxycoumarin in the

presence of a base and a crown ether catalyst is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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